1-Methyl-N-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine

• Molecular Formula: C10H12N4
• Molecular Weight: 188.23 g/mol
• SMILES: CN1C=CC(=N1)NCC2=CC=NC=C2
• InChI: InChI=1S/C10H12N4/c1-14-7-4-10(13-14)12-8-9-2-5-11-6-3-9/h2-7H,8H2,1H3,(H,12,13)
• InChIKey: XUKPKOPVXWROEX-UHFFFAOYSA-N

1-Methyl-N-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine: Key Physicochemical and Structural Baseline for Procurement Decisions

1-Methyl-N-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine (CAS 1006445-99-3) is a heterocyclic small molecule (C₁₀H₁₂N₄, MW 188.23 g/mol) belonging to the N-pyridylpyrazole amine class . It features a 1-methylpyrazole core with a 3-amine substituent linked via a methylene bridge to a pyridin-4-yl group. Its computed LogP of 1.43 and TPSA of 42.74 Ų position it as a relatively lipophilic member among closely related pyridylpyrazole amine analogs, with one hydrogen bond donor and four acceptors. The compound is commercially available at ≥98% purity from multiple reputable suppliers and has been noted in vendor technical literature for its potential interaction with nicotinamide phosphoribosyltransferase (NAMPT) . Studies on pyrazole-3-amine derivatives have demonstrated relevance to FLT3 kinase inhibition in acute myeloid leukemia contexts [1].

Pathway-study fit: 3-amine-pyrazole scaffold aligns with FLT3 kinase inhibition research and NAMPT target-engagement studies.

Physicochemical screening context: Reported LogP 1.43 and TPSA 42.74 support intracellular target-access assay design.

Sourcing readiness: Commercial availability at high purity enables rapid procurement for fragment-library or SAR expansion workflows.

• [1] Sheng T, Cai J, Ren J, et al. Discovery of a Potent FLT3 Inhibitor (LT-850-166) with the Capacity of Overcoming a Variety of FLT3 Mutations. Journal of Medicinal Chemistry, 2022. PMID: 34550682. View Source

Why 1-Methyl-N-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine Cannot Be Casually Substituted by Regioisomers or Des-Methyl Analogs

Superficially similar N-pyridylpyrazole amines sharing the C₁₀H₁₂N₄ formula differ critically in the position of the amine on the pyrazole ring (3- vs. 4- vs. 5-amine), the attachment point on the pyridine (4-pyridyl vs. 3-pyridyl), and the presence or absence of N-methylation . These seemingly minor structural variations produce distinct pharmacophoric vectors that control hinge-binding geometry in kinase ATP pockets and determine hydrogen bond donor/acceptor topology at protein interfaces. Des-methyl analogs such as 1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine (CAS 1142952-13-3) possess an additional H-bond donor (primary amine NH₂ vs. secondary amine NH) and substantially different lipophilicity (LogP 0.91 vs. 1.43) , which alters membrane permeability and metabolic stability profiles. Generic substitution without accounting for these physicochemical and vector differences risks irreproducible screening results, divergent SAR trends, and wasted procurement resources.

Regioisomer 3-amine/4-pyridyl vs. 4-amine/3-pyridyl regioisomer may shift kinase hinge-binding geometry; identical LogP/TPSA does not ensure target-engagement equivalence.

N-Methyl Des-methyl analog has 2 HBD vs. 1 HBD and lower LogP (0.91 vs. 1.43), which may alter permeability and efflux-transporter susceptibility in cell-based assays.

Pyridyl Pyridin-3-ylmethyl analogs may differ in hinge-binding efficiency relative to the 4-pyridylmethyl motif; FLT3 literature precedent supports 4-pyridyl vector review.

Quantitative Differentiation Evidence for 1-Methyl-N-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine Against Closest Analogs

LogP Advantage Over Des-Methyl Analog: 1.43 vs. 0.91 for Enhanced Passive Permeability Potential

The target compound 1-Methyl-N-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine exhibits a computed LogP of 1.43, representing a 3.3-fold higher predicted octanol-water partition coefficient (ΔLogP = 0.52) compared to its des-methyl analog 1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine (CAS 1142952-13-3, LogP = 0.91) . This difference arises from N-methylation of the pyrazole ring, which eliminates one H-bond donor and replaces it with a lipophilic methyl group . The higher LogP suggests greater passive membrane permeability, a critical parameter for intracellular target engagement in cell-based assays.

LogP Profile

Data to verify

ΔLogP +0.52 vs des-methyl analog (1.43 vs. 0.91)

Supports passive permeability screening context.

Computed values from vendor datasheets; experimental logP not confirmed.

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.43 (1.4272)
Comparator Or Baseline	1-(Pyridin-4-ylmethyl)-1H-pyrazol-3-amine (CAS 1142952-13-3): LogP = 0.91 (0.9086)
Quantified Difference	ΔLogP = +0.52 (target ~3.3× more lipophilic by partition coefficient ratio)
Conditions	Computed LogP values from vendor datasheets (Leyan, ChemScene); consistent methodology across compounds

Why This Matters

For cell-based screening programs, the target compound's 3.3-fold higher predicted lipophilicity may translate to measurably better intracellular accumulation, reducing the risk of false negatives due to poor membrane penetration relative to the des-methyl analog.

Reduced TPSA (42.74 vs. 56.73 Ų) Predicts Superior Passive Absorption Relative to Des-Methyl and C4-Methyl Isomers

The target compound's TPSA of 42.74 Ų is 25% lower than that of both 1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine (TPSA 56.73 Ų) and 4-Methyl-1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine (TPSA 56.73 Ų) . TPSA values below 60 Ų are generally associated with favorable oral absorption potential, while values below 140 Ų are considered compatible with blood-brain barrier penetration [1]. All compounds fall within the favorable range, but the target compound's 14 Ų advantage places it deeper within the optimal zone for passive transcellular transport, a meaningful margin when prioritizing compounds for cellular or in vivo follow-up studies.

TPSA Profile

Reported

42.74 Ų (25% lower vs. analog TPSA 56.73 Ų)

Supports intracellular target-engagement assay selection.

Computed TPSA; consistent calculation method across vendors.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 42.74 Ų
Comparator Or Baseline	1-(Pyridin-4-ylmethyl)-1H-pyrazol-3-amine: TPSA 56.73 Ų; 4-Methyl-1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine: TPSA 56.73 Ų
Quantified Difference	ΔTPSA = −14.0 Ų (target 25% lower polar surface area)
Conditions	Computed TPSA values from Leyan and ChemScene vendor datasheets; consistent calculation methodology

Why This Matters

The 25% lower TPSA translates to improved predicted passive permeability, which is particularly relevant when selecting compounds for intracellular target engagement assays where membrane crossing efficiency is a gating factor.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. doi:10.1602/neurorx.2.4.541. View Source

One vs. Two Hydrogen Bond Donors: Reduced HBD Count May Lower Efflux Transporter Susceptibility vs. Des-Methyl Analog

The target compound possesses a single hydrogen bond donor (the secondary amine NH linking pyrazole to the methylene bridge), whereas its des-methyl congener 1-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine bears a primary amine (NH₂) on the pyrazole 3-position, providing two H-bond donors [1]. In general medicinal chemistry principles, reducing HBD count from 2 to 1 is a well-established strategy for decreasing susceptibility to P-glycoprotein (P-gp) mediated efflux and improving oral absorption [2]. While direct efflux ratio data are not available for this specific compound pair, the structural basis for differential efflux liability is unambiguous.

HBD Count

Class-level

1 HBD (secondary amine) vs. 2 HBD (des-methyl primary amine)

Reported HBD reduction may support efflux-prone model selection.

Class-level ADME inference; direct efflux ratio data unavailable.

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	1 HBD (secondary amine)
Comparator Or Baseline	1-(Pyridin-4-ylmethyl)-1H-pyrazol-3-amine: 2 HBD (primary amine NH₂)
Quantified Difference	ΔHBD = −1 (50% reduction)
Conditions	Structural analysis from SMILES and vendor computational data

Why This Matters

If screening campaigns involve cell lines with high P-gp expression (e.g., Caco-2, MDCK-MDR1), the target compound's single HBD may confer a measurable advantage in intracellular exposure, making it the preferred choice for initial hit validation in efflux-prone systems.

• [1] ChemBase. 1-(Pyridin-4-ylmethyl)-1H-pyrazol-3-amine (CAS 1142952-13-3): primary amine structure, C9H10N4. View Source
• [2] Wager TT, Chandrasekaran RY, Hou X, et al. Defining desirable central nervous system drug space through the alignment of molecular properties, in vitro ADME, and safety attributes. ACS Chem Neurosci. 2010;1(6):420-434. doi:10.1021/cn100007x. View Source

Pharmacophoric Vector Differentiation: 3-Amine/Pyridin-4-yl vs. 4-Amine/Pyridin-3-yl Regioisomer Creates Distinct Kinase Hinge-Binding Geometry

The target compound (1-Methyl-N-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine) and its closest regioisomer 1-methyl-N-(pyridin-3-ylmethyl)-1H-pyrazol-4-amine (CAS 1006446-26-9) share identical molecular formula, LogP (1.43), and TPSA (42.74 Ų), yet differ in the amine position on pyrazole (3- vs. 4-) and the pyridine attachment point (4-yl vs. 3-yl) . In kinase inhibitor design, pyridylmethylamine linkages serve as hinge-binding motifs, and the 4-pyridyl isomer has been noted in vendor technical literature to demonstrate superior hinge-binding efficiency compared to 2- or 3-substituted variants . The pyrazole-3-amine scaffold is specifically validated in FLT3 inhibitor literature, where 3-amine-pyrazole derivatives have been optimized to overcome secondary resistance mutations [1]. The 4-amine regioisomer lacks this specific literature precedent for FLT3 engagement.

Pharmacophoric Vector

Context-dependent

3-amine/4-pyridyl vector vs. 4-amine/3-pyridyl regioisomer

3-amine/4-pyridyl vector aligns with FLT3 literature context.

No quantitative binding difference available; structural analysis only.

Evidence Dimension	Pharmacophoric vector geometry (kinase hinge-binding orientation)
Target Compound Data	Pyrazol-3-amine + pyridin-4-ylmethyl vector set
Comparator Or Baseline	Pyrazol-4-amine + pyridin-3-ylmethyl vector set (CAS 1006446-26-9); identical LogP/TPSA
Quantified Difference	Structural: different dihedral angle and distance between pyridine nitrogen and pyrazole amine; no quantitative binding difference available
Conditions	Structural comparison; literature precedent for pyrazole-3-amine FLT3 inhibitors (PubMed 34550682)

Why This Matters

When selecting compounds for kinase-focused screening libraries, the 3-amine/4-pyridyl vector set is supported by FLT3 literature precedent, whereas the 4-amine/3-pyridyl isomer lacks this target-class validation, making the target compound the more informed choice for kinase programs despite identical physicochemical descriptors.

• [1] Sheng T, Cai J, Ren J, et al. Discovery of a Potent FLT3 Inhibitor (LT-850-166) with the Capacity of Overcoming a Variety of FLT3 Mutations. J Med Chem. 2022. PMID: 34550682. View Source

Recommended Application Scenarios for 1-Methyl-N-(pyridin-4-ylmethyl)-1H-pyrazol-3-amine Based on Differentiated Property Profile

Kinase Inhibitor Fragment Library Design Targeting FLT3 or NAMPT

The pyrazole-3-amine scaffold is a validated chemotype for FLT3 kinase inhibition, with published SAR campaigns demonstrating potent activity against both wild-type and mutant FLT3 in AML models [1]. The 4-pyridylmethyl substituent provides a hinge-binding motif with favorable geometry for the ATP pocket . The single HBD and moderate LogP (1.43) support cellular permeability while maintaining aqueous solubility adequate for biochemical assay concentrations. When constructing a fragment or lead-like screening library for kinase targets, this compound merits inclusion over the 4-amine regioisomer due to its alignment with the FLT3-active 3-amine pharmacophore, and over the des-methyl analog due to superior predicted permeability .

NAMPT Modulator Hit Identification for NAD+ Metabolism Studies

Vendor technical literature identifies NAMPT as a target of interest for this compound class . NAMPT catalyzes the rate-limiting step in the NAD+ salvage pathway and is a validated target in oncology and metabolic disease research. The compound's moderate lipophilicity (LogP 1.43) and low TPSA (42.74 Ų) are well-matched for intracellular NAMPT engagement . For laboratories initiating NAMPT-focused screening campaigns, this compound provides a starting point with commercially available ≥98% purity and room-temperature shipping stability, enabling rapid procurement and assay deployment without the synthesis delays associated with custom analogs .

Cellular Target Engagement Assays Requiring Passive Membrane Permeability

In cellular thermal shift assays (CETSA) or NanoBRET target engagement experiments, compounds must cross the cell membrane to reach intracellular targets. The target compound's LogP of 1.43 and single HBD predict better passive permeability than the des-methyl analog (LogP 0.91, 2 HBD) . The 25% lower TPSA (42.74 vs. 56.73 Ų for the C4-methyl isomer) further supports this advantage . Researchers prioritizing cellular proof-of-concept studies should consider this compound as a first-choice candidate among the isomeric N-pyridylpyrazole amine series, recognizing that the C4-methyl isomer (CAS 1339751-23-3) may offer alternative metabolic stability despite its less favorable permeability profile.

Medicinal Chemistry SAR Expansion with Defined Physicochemical Starting Point

For medicinal chemistry teams planning SAR exploration around the N-pyridylpyrazole amine core, the target compound offers a well-characterized starting point with documented computed descriptors (LogP 1.43, TPSA 42.74, 1 HBD, 4 HBA) and ≥98% commercial purity . Its structural features—N-methylation on pyrazole, 3-amine connectivity, and 4-pyridyl attachment—provide a balanced lipophilicity-hydrophilicity profile amenable to further optimization. The availability of close analogs with divergent properties (e.g., the des-methyl analog with higher polarity, the C4-methyl isomer with intermediate LogP 1.22) enables systematic matched-pair analysis to deconvolute the contributions of each structural feature to biological activity .

Application

Selection Property

Validation Focus

FLT3 kinase fragment-library studies

3-amine pharmacophore alignment

Kinase hinge-binding assay context

NAMPT target-engagement screening

Intracellular accessibility profile

NAD+ salvage pathway assay context

Cellular target-engagement assays

Passive permeability screening context

CETSA/NanoBRET endpoint review

Medicinal chemistry SAR studies

Physicochemical baseline characterization

Matched-pair analog analysis context

• [1] Sheng T, Cai J, Ren J, et al. Discovery of a Potent FLT3 Inhibitor (LT-850-166) with the Capacity of Overcoming a Variety of FLT3 Mutations. J Med Chem. 2022. PMID: 34550682. View Source